2-((2-Cyclohexyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)hexanoic acid

• IUPAC Name: 2-(7-cyclohexyl-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanylhexanoic acid
• InChI: InChI=1S/C20H28N4O4S/c1-4-5-11-13(19(26)27)29-17-14-16(23(2)20(28)24(3)18(14)25)21-15(22-17)12-9-7-6-8-10-12/h12-13H,4-11H2,1-3H3,(H,26,27)
• InChI Key: JGVQVASNAQOHPI-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C(=O)O)SC1=NC(=NC2=C1C(=O)N(C(=O)N2C)C)C3CCCCC3
• Molecular Formula: C20H28N4O4S
• Molecular Weight: 420.5 g/mol

Description

2-((2-Cyclohexyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)hexanoic acid is a useful research compound. Its molecular formula is C20H28N4O4S and its molecular weight is 420.53. The purity is usually 95%.
BenchChem offers high-quality 2-((2-Cyclohexyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)hexanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2-Cyclohexyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)hexanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Chemistry and Drug Design

Compounds with complex heterocyclic structures, such as the one mentioned, are of significant interest in the design and synthesis of new pharmaceuticals. For example, studies have demonstrated the synthesis of various heterocyclic compounds with potential biological activities, including antimicrobial and anti-inflammatory properties. Such compounds often serve as key intermediates in the development of novel therapeutic agents targeting a range of diseases (Hossan et al., 2012; Abu‐Hashem et al., 2010).

Synthesis and Characterization of Heterocycles

Research on the synthesis and characterization of heterocyclic compounds provides valuable insights into the manipulation of chemical structures for desired properties. The synthesis techniques and the structural analysis of these compounds, including X-ray crystallography and NMR spectroscopy, facilitate the understanding of their chemical behavior and potential applications in various fields, including materials science and drug discovery (Kappe & Roschger, 1989; Wang et al., 2004).

Potential Biological Activities

Compounds similar to the one have been investigated for their biological activities, including their role as enzyme inhibitors or their anti-inflammatory and analgesic properties. These studies highlight the potential of such compounds to serve as leads in the development of new treatments for inflammatory conditions, cancer, and other diseases, underscoring the importance of heterocyclic chemistry in medicinal chemistry (Bahekar & Shinde, 2004; Edrees & Farghaly, 2017).